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Compound of Interest

Compound Name: 2',4',6'-Triethoxyacetophenone

CAS No.: 480439-37-0

Cat. No.: B1622987

Get Quote

Executive Summary & Chemical Profile
This guide mandates the standard operating procedure (SOP) for the safe handling and

disposal of 2',4',6'-Triethoxyacetophenone (CAS: 2903-62-0).[1][2] As an alkylated derivative

of phloroacetophenone, this compound presents specific physicochemical properties—distinct

from its parent poly-phenols—that dictate its waste management lifecycle.[1][2]

Unlike its precursor (2',4',6'-trihydroxyacetophenone), the triethoxy modification significantly

increases lipophilicity and eliminates the acidic phenolic protons.[1][2] Consequently, this

compound is insoluble in water and must be managed strictly as Non-Halogenated Organic

Waste.[1][2]

Chemical Identity Verification:
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Parameter Specification Operational Implication

CAS Number 2903-62-0
Unique identifier for waste
labeling.[1][2]

Formula C₁₄H₂₀O₄
High carbon content; suitable

for high-temp incineration.[1][2]

Physical State Solid (Crystalline)

MP ~70°C.[1][2] Must be

disposed of as solid waste

unless dissolved.[1][2]

| Solubility | Lipophilic (Organic Solvents) | Do not attempt aqueous drain disposal.[1][2] |

Hazard Assessment & Safety Protocols
Before initiating disposal, the operator must validate the hazard profile.[1][2] While specific

toxicological data for the triethoxy derivative is limited compared to the parent compound,

standard safety protocols for aromatic ketones apply.[1][2]

Hazard Classification (GHS Derived):

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2][3]

Combustible Dust Hazard: Finely divided solid particles may form explosive mixtures with air.

[1][2]

Required Personal Protective Equipment (PPE):

Respiratory: N95 particulate respirator (minimum) if handling powder outside a fume hood.[1]

[2]

Dermal: Nitrile gloves (0.11 mm thickness minimum).[1][2]

Ocular: ANSI Z87.1 compliant safety goggles.
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Disposal Workflow: The "Cradle-to-Grave" Protocol
This protocol uses a Self-Validating System: At each step, the operator must verify the physical

state and solvent compatibility to prevent "waste stream cross-contamination," a common

cause of regulatory fines and lab accidents.[1][2]

Phase 1: Pre-Disposal Segregation
Principle: Segregate based on chemical compatibility, not just convenience.[1][2]

Isolate from Oxidizers: Acetophenone derivatives are combustible.[1][2][4] Never mix with

strong oxidizers (e.g., Nitric Acid, Perchlorates) in the waste stream.[1][2]

Physical State Check:

Pure Compound: Dispose of as Solid Hazardous Waste.[1][2]

Reaction Mixture: If dissolved in solvents (e.g., Acetone, Ethyl Acetate), dispose of as

Liquid Organic Waste.[1][2]

Phase 2: Packaging & Labeling
Step-by-Step:

Select Container:

Solids: Wide-mouth HDPE (High-Density Polyethylene) jar.

Liquids: Glass or HDPE carboy (solvent dependent).[1][2]

Labeling:

Must read: "Hazardous Waste - 2',4',6'-Triethoxyacetophenone".[1][2]

Add Hazard Tags: "Irritant", "Combustible".[1][2]

Critical: List all co-solvents if in solution (e.g., "Contains 90% Acetone").[1][2]

Phase 3: Final Destruction
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Methodology: The only acceptable disposal method for this aromatic compound is High-

Temperature Incineration at a licensed facility.[1]

Why? The aromatic ring structure requires temperatures >1000°C for complete

mineralization to CO₂ and H₂O, preventing the release of toxic partial-combustion

byproducts.[1][2]

Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for disposing of 2',4',6'-
Triethoxyacetophenone. This logic prevents the accidental mixing of incompatible waste

streams.[1][2]
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Start: Waste Identification
(2',4',6'-Triethoxyacetophenone)

Check Physical State

Pure Solid / Powder

Solid (MP ~70°C)

Dissolved in Solvent

Solution

Container A:
Solid Hazardous Waste

(Wide-mouth HDPE)

Check Solvent Type

Container B:
Non-Halogenated Organic

(e.g., Acetone, EtOH)

No Halogens

Container C:
Halogenated Organic

(e.g., DCM, Chloroform)

Contains Halogens

Apply Hazard Labels:
'Irritant', 'Combustible'

Schedule EHS Pick-up
for Incineration

Click to download full resolution via product page

Caption: Operational decision tree for segregating 2',4',6'-Triethoxyacetophenone waste

based on physical state and solvent composition.
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Emergency Procedures (Spill Response)
In the event of a spill during transfer:

Solid Spill:

Do not dry sweep if dust generation is likely.[1][2]

Use a HEPA-filtered vacuum or wet-wipe method (using acetone-dampened wipes) to

collect the powder.[1][2]

Place wipes in the Solid Hazardous Waste container.[1][2]

Skin Contact:

Wash immediately with soap and water.[2] Do not use organic solvents (like ethanol) on

skin, as the lipophilic nature of the triethoxy groups will facilitate absorption through the

dermal barrier [1].[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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